role of alpha-D-Ribofuranose in prebiotic nucleoside synthesis
role of alpha-D-Ribofuranose in prebiotic nucleoside synthesis
The Role of -D-Ribofuranose in Prebiotic Nucleoside Synthesis: A Mechanistic Analysis
Executive Summary
The selection of
This guide analyzes the critical role of
Part 1: The Thermodynamic Landscape & The Borate Trap
The Equilibrium Problem
In aqueous solution, ribose undergoes mutarotation. The furanose forms (5-membered rings) are strained and energetically unfavorable compared to the pyranose forms (6-membered rings).
| Ribose Form | Approx.[1][2] Abundance (aq, 30°C) | Structural Feature |
| ~56-59% | Most stable, chair conformation | |
| ~20-21% | Anomeric effect stabilizes | |
| < 1% | Biological Form (Trans 1,2-diol) | |
| ~6-10% | Prebiotic Reservoir (Cis 1,2-diol) |
The Borate Selection Mechanism
Research by Benner, Kim, and Ricardo established that borate minerals (e.g., colemanite, ulexite) play a pivotal role in stabilizing ribose. Crucially, borate forms cyclic diesters with cis-1,2-diols .
-
Mechanism:
-D-ribofuranose possesses a cis-1,2-diol arrangement. -D-ribofuranose has a trans-1,2-diol arrangement. -
Result: Borate selectively complexes with and stabilizes the
-furanose form, shifting the equilibrium away from the pyranose forms and preventing the rapid degradation (browning) typical of the formose reaction. -
Implication: The
-anomer acts as a chemical "storage" form, sequestering ribose in the correct furanose ring size until phosphorylation or glycosylation can occur.
Figure 1: Borate sequestration of the
Part 2: The Systems Chemistry Pathway (Sutherland/Powner)
While the borate model explains sugar stability, it does not solve the glycosylation problem (joining sugar to base). The breakthrough "Systems Chemistry" approach (Powner et al., 2009) bypasses free ribose entirely. However, even here, the
The Pathway to -Cytidine[3]
-
Precursors: Glycolaldehyde and cyanamide react to form 2-aminooxazole .
-
Sugar Construction: 2-aminooxazole reacts with glyceraldehyde to form arabino-aminooxazoline .
-
Anhydronucleoside: Reaction with cyanoacetylene yields the 2,2'-anhydrocytidine .
-
Hydrolysis: Hydrolysis of the anhydro-intermediate naturally yields
-D-cytidine (or -2-thioribocytidine if thiolysis is used).
The Photoanomerization "Correction"
The synthesis naturally produces the
-
Process: Irradiation of
-cytidine (or its thio-analog) causes bond rupture at the C1'-N1 bond and reformation. -
Selection: The
-anomer is thermodynamically accessible but often crystallizes or is phosphorylated differently. In the case of 2-thioribocytidine , UV irradiation converts the -anomer to the -anomer with high efficiency (Xu et al., 2017).
Key Insight: The
Figure 2: The Sutherland pathway showing
Part 3: Experimental Protocols
Protocol A: Synthesis of Arabino-Aminooxazoline (The Precursor)
This protocol establishes the sugar backbone with specific stereochemistry.
Reagents:
-
2-Aminooxazole (synthesized from cyanamide + glycolaldehyde)
-
D-Glyceraldehyde
-
Phosphate buffer (1.0 M, pH 7.0)
Method:
-
Dissolution: Dissolve 2-aminooxazole (1.0 eq) and D-glyceraldehyde (1.0 eq) in water.
-
Buffering: Adjust pH to 7.0 using phosphate buffer. Phosphate acts as a general acid/base catalyst (Powner et al., 2009).
-
Incubation: Incubate at 40°C for 4 hours.
-
Crystallization: Arabino-aminooxazoline is remarkably stable and crystallizes from the solution, driving the equilibrium forward and purifying the intermediate from the "sugar soup."
-
Validation: Verify structure via NMR (H1 signal at specific shift for oxazoline ring).
Protocol B: Photoanomerization of - to -Nucleosides
This protocol demonstrates the conversion of the "wrong"
Reagents:
-
-D-Cytidine (or
-2-thioribocytidine for higher efficiency) -
Deoxygenated aqueous solution (pH 6.5)
-
UV Source (Hg lamp, 254 nm)
Method:
-
Preparation: Prepare a 10 mM solution of
-D-cytidine in deoxygenated water (oxygen can quench the excited state). -
Irradiation: Place sample in a quartz cuvette. Irradiate with 254 nm light (simulating unshielded early Earth solar radiation).
-
Monitoring: Monitor reaction via HPLC. The retention time of
and anomers differs significantly on C18 columns. -
Yield: For thioribocytidine, conversion yields can exceed 50%. For standard cytidine, yields are lower (~5-10%) but non-zero, suggesting a selection pressure over geological time.
Part 4: Comparative Data Summary
The following table summarizes the stability and reactivity of the different ribose forms in prebiotic contexts.
| Parameter | |||
| Borate Affinity | High (Forms stable complex) | Low (No cis-diol) | Low |
| Prebiotic Source | Direct synthesis / Borate trap | Photoanomerization of | Dominant in free solution |
| Role in RNA | None (Steric clash) | Backbone Scaffold | None |
| Stability (pH 7) | Unstable (mutarotates) | Unstable (mutarotates) | Stable |
| Reactivity | Nucleophilic at C1 | Nucleophilic at C1 | Less reactive |
References
-
Powner, M. W., Gerland, B., & Sutherland, J. D. (2009). Synthesis of activated pyrimidine ribonucleotides in prebiotically plausible conditions.[3][4][5][6][7][8] Nature, 459(7244), 239–242.[4][5][7] Link[5]
-
Xu, J., Tsanakopoulou, M., Magnani, C. J., Szabla, R., Šponer, J. E., Šponer, J., ... & Sutherland, J. D. (2017). A prebiotically plausible synthesis of pyrimidine
-ribonucleosides and their phosphate derivatives involving photoanomerization.[9][10] Nature Chemistry, 9(4), 303–309. Link -
Ricardo, A., Carrigan, M. A., Olcott, A. N., & Benner, S. A. (2004). Borate minerals stabilize ribose.[2][11] Science, 303(5655), 196-196. Link
-
Becker, S., Feldmann, J., Wiedemann, S., Okamura, H., Schneider, C., Iwan, K., ...[12] & Carell, T. (2019). Unified prebiotically plausible synthesis of pyrimidine and purine RNA ribonucleotides.[12][13] Science, 366(6461), 76-82.[12][14] Link
-
Kim, H. J., & Benner, S. A. (2017). Prebiotic stereoselective synthesis of purine and noncanonical pyrimidine nucleotide from nucleobases and phosphorylated carbohydrates.[3][6] Proceedings of the National Academy of Sciences, 114(43), 11315-11320. Link
Sources
- 1. Asphalt, water, and the prebiotic synthesis of ribose, ribonucleosides, and RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Unified prebiotically plausible synthesis of pyrimidine and purine RNA ribonucleotides [epub.ub.uni-muenchen.de]
- 4. Synthesis of activated pyrimidine ribonucleotides in prebiotically plausible conditions [ideas.repec.org]
- 5. EconPapers: Synthesis of activated pyrimidine ribonucleotides in prebiotically plausible conditions [econpapers.repec.org]
- 6. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
- 7. Synthesis of activated pyrimidine ribonucleotides in prebiotically plausible conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. RNA world - Wikipedia [en.wikipedia.org]
- 9. A prebiotically plausible synthesis of pyrimidine β-ribonucleosides and their phosphate derivatives involving photoanomerization - PMC [pmc.ncbi.nlm.nih.gov]
- 10. semanticscholar.org [semanticscholar.org]
- 11. researchgate.net [researchgate.net]
- 12. Sidney Becker - Google Scholar [scholar.google.lu]
- 13. semanticscholar.org [semanticscholar.org]
- 14. researchgate.net [researchgate.net]
